Cas no 123529-83-9 (2-(4-Chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one)

• Product Name: 2-(4-Chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one
• CAS No: 123529-83-9
• MF: C₁₁H₁₀ClNO₂S₂
• MW: 287.78559923172
• CID: 5238318
• Update Time: 2026-03-08

2-(4-Chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one
• 2-(4-chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethanone
• STL466228
• 2-(4-Chlorophenoxy)-1-(2-thioxo-3-thiazolidinyl)ethanone
• 2-(4-Chlorophenoxy)-1-(2-thioxothiazolidin-3-yl)ethan-1-one
• 2-(4-chlorophenoxy)-1-(2-thioxo-1,3-thiazolan-3-yl)-1-ethanone
• 2-(4-chlorophenoxy)-1-(2-thioxo-1,3-thiazolidin-3-yl)ethanone
• 2-(4-Chloro-phenoxy)-1-(2-thioxo-thiazolidin-3-yl)-ethanone
• Ethanone, 2-(4-chlorophenoxy)-1-(2-thioxo-3-thiazolidinyl)-
• 2-(4-Chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one

• Inchi： 1S/C11H10ClNO2S2/c12-8-1-3-9(4-2-8)15-7-10(14)13-5-6-17-11(13)16/h1-4H,5-7H2
• InChI Key： RYCPHYJFWWTTAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1C(=S)SCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 3.1
• Topological Polar Surface Area: 86.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one

Research Brief on 2-(4-Chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one (CAS: 123529-83-9)

Recent studies on the compound 2-(4-Chlorophenoxy)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one (CAS: 123529-83-9) have highlighted its potential in various biomedical applications, particularly in the fields of antimicrobial and anticancer research. This thiazolidinone derivative has garnered attention due to its unique chemical structure, which combines a chlorophenoxy moiety with a sulfanylidene-thiazolidinone core, offering a promising scaffold for drug development.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the antimicrobial properties of this compound against multidrug-resistant bacterial strains. The results demonstrated significant inhibitory activity against *Staphylococcus aureus* and *Escherichia coli*, with minimum inhibitory concentrations (MICs) in the range of 2-8 µg/mL. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of key enzymatic pathways involved in cell wall synthesis.

In the context of anticancer research, a preclinical study conducted by researchers at the National Cancer Institute evaluated the compound's efficacy against various cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The findings, published in *Bioorganic & Medicinal Chemistry Letters*, revealed that the compound induced apoptosis via the mitochondrial pathway, with IC50 values ranging from 5-15 µM. Notably, the compound exhibited selective cytotoxicity towards cancer cells while sparing normal fibroblasts, suggesting a favorable therapeutic window.

Further structural-activity relationship (SAR) studies have explored modifications to the thiazolidinone ring and the chlorophenoxy side chain to enhance bioavailability and reduce off-target effects. Computational docking simulations have identified potential interactions with protein targets such as topoisomerase II and tubulin, providing a rationale for its observed biological activities. These insights are paving the way for the development of next-generation derivatives with improved pharmacokinetic profiles.

Despite these promising findings, challenges remain in optimizing the compound's solubility and metabolic stability. Ongoing research is focused on formulating nanoparticle-based delivery systems to address these limitations. The compound's CAS number (123529-83-9) serves as a critical identifier for tracking its development in patent literature and regulatory submissions, underscoring its growing importance in the pharmaceutical pipeline.